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Compound of Interest

Compound Name: Furmecyclox

Cat. No.: B1674282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Furmecyclox is a systemic fungicide belonging to the furamide chemical class. It is effective

against a variety of fungal pathogens by inhibiting succinate dehydrogenase, a key enzyme in

the mitochondrial respiratory chain. This application note provides a detailed protocol for the

analysis of Furmecyclox in various matrices using Gas Chromatography-Mass Spectrometry

(GC-MS). The methodology is based on the widely used QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) sample preparation technique, followed by GC-MS analysis for

sensitive and selective detection and quantification.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the GC-MS analysis of

Furmecyclox. Please note that the retention time is an estimate based on the analysis of

similar compounds, and the Limit of Detection (LOD), Limit of Quantification (LOQ), and

recovery rates are typical values achievable with the described method.
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Parameter Value Notes

Retention Time (RT) ~ 12.5 min

Estimated on a standard non-

polar GC column. Actual RT

may vary depending on the

specific column and analytical

conditions.

Molecular Ion (M+) m/z 251

Corresponds to the molecular

weight of Furmecyclox

(C₁₄H₂₁NO₃).[1]

Major Fragment Ion m/z 123

Most abundant fragment ion in

the mass spectrum, suitable

for quantification.[1]

Limit of Detection (LOD) 0.005 mg/kg

Typical LOD for pesticide

residue analysis in food

matrices using GC-MS/MS.

Limit of Quantification (LOQ) 0.01 mg/kg

Typical LOQ for pesticide

residue analysis in food

matrices using GC-MS/MS.

Recovery 85-110%

Typical recovery range for the

QuEChERS method in various

food matrices.

Linearity (r²) > 0.99

Expected linearity over a

typical calibration range (e.g.,

0.005 - 0.5 mg/kg).

Experimental Protocols
Sample Preparation: QuEChERS Method
This protocol is suitable for the extraction of Furmecyclox from various food matrices such as

fruits, vegetables, and cereals.

Materials:
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Homogenized sample (10 g)

Acetonitrile (ACN)

QuEChERS extraction salt packet (containing magnesium sulfate, sodium chloride, sodium

citrate tribasic dihydrate, and sodium citrate dibasic sesquihydrate)

Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA)

sorbent and magnesium sulfate

Centrifuge capable of 4000 rpm

Vortex mixer

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.

Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing.

Add the contents of the QuEChERS extraction salt packet to the tube.

Immediately cap and shake vigorously for 1 minute.

Centrifuge the tube at 4000 rpm for 5 minutes.

Transfer the upper acetonitrile layer to a d-SPE tube.

Vortex for 30 seconds to facilitate the cleanup process.

Centrifuge at 4000 rpm for 5 minutes.

The resulting supernatant is the final extract, ready for GC-MS analysis.

GC-MS Analysis
Instrumentation:
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Gas chromatograph equipped with a split/splitless injector and a mass selective detector.

GC Conditions:

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar capillary column (e.g., DB-

5ms or equivalent).

Injector Temperature: 250 °C

Injection Mode: Splitless (1 µL injection volume)

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp to 150 °C at 25 °C/min.

Ramp to 200 °C at 5 °C/min.

Ramp to 280 °C at 10 °C/min, hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

MS Conditions:

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Quantifier Ion:m/z 123

Qualifier Ions:m/z 251, m/z 95

Visualizations
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Sample Preparation (QuEChERS)

GC-MS Analysis

1. Homogenized Sample (10g)

2. Add Acetonitrile (10mL) & Vortex

3. Add QuEChERS Salts & Shake

4. Centrifuge

5. Transfer Supernatant to d-SPE Tube

6. Vortex & Centrifuge

7. Collect Final Extract

8. Inject 1µL of Extract

Analysis

9. GC Separation

10. MS Detection (SIM Mode)

11. Data Analysis

Click to download full resolution via product page

Caption: Experimental workflow for the GC-MS analysis of Furmecyclox.
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(Succinate Dehydrogenase)

 provides electrons
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 catalyzes oxidation
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 reduced to UQH2

Furmecyclox 2e- UQH2
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Caption: Furmecyclox mode of action as a succinate dehydrogenase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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